Cas no 1472669-19-4 (2-1-(methanesulfonylmethyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(methanesulfonylmethyl)cyclopropylethan-1-amine
• CAS No: 1472669-19-4
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD21247130
• CID: 5243538
• PubChem ID: 65492847
• Update Time: 2026-03-08

2-1-(methanesulfonylmethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanamine, 1-[(methylsulfonyl)methyl]-
• 2-1-(methanesulfonylmethyl)cyclopropylethan-1-amine

• MDL： MFCD21247130
• Inchi： 1S/C7H15NO2S/c1-11(9,10)6-7(2-3-7)4-5-8/h2-6,8H2,1H3
• InChI Key： HBQDFINCFKTZFM-UHFFFAOYSA-N
• SMILES： C1(CS(C)(=O)=O)(CCN)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-1-(methanesulfonylmethyl)cyclopropylethan-1-amine

2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine: A Comprehensive Overview of Properties and Applications

2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine (CAS No. 1472669-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclopropyl-containing amine derivative features a unique methanesulfonylmethyl functional group, which contributes to its distinct chemical properties and potential applications. The molecular structure combines the stability of a cyclopropane ring with the reactivity of an amine group, making it particularly interesting for drug discovery and material science applications.

The compound's chemical formula C7H15NO2S and molecular weight of 177.26 g/mol place it in a category of small-molecule building blocks that are increasingly valuable in modern synthetic chemistry. Researchers have noted its potential as a pharmacophore in medicinal chemistry due to the combination of the electron-withdrawing methanesulfonyl group and the basic amine functionality. These features make 2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine particularly suitable for creating novel compounds with improved bioavailability and target specificity.

Recent studies in drug discovery have highlighted the importance of cyclopropyl-containing compounds like 1472669-19-4 in developing new therapeutic agents. The constrained geometry of the three-membered ring can significantly influence biological activity by restricting conformational flexibility. This has led to growing interest in the compound from pharmaceutical companies exploring treatments for neurological disorders and metabolic diseases, where such structural features have shown promise in early-stage research.

The synthetic versatility of 2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine makes it valuable for creating diverse molecular architectures. Chemists have utilized it as a precursor for heterocyclic compounds and as a building block in peptide mimetics. Its methanesulfonyl group serves as an excellent leaving group in nucleophilic substitution reactions, while the primary amine can participate in various condensation and coupling reactions. These properties align well with current trends in fragment-based drug design and click chemistry approaches.

From a physicochemical perspective, CAS 1472669-19-4 typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile shows moderate solubility in polar organic solvents like DMSO and methanol, which is advantageous for laboratory handling and formulation development. The compound's pKa value (estimated around 9-10 for the amine group) makes it suitable for creating pH-dependent delivery systems, a feature particularly relevant to current research in targeted drug delivery technologies.

The safety profile of 2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine has been studied in preliminary toxicological assessments, showing favorable characteristics for research applications. While comprehensive human safety data is still being developed, current handling recommendations suggest standard laboratory precautions for amine-containing compounds. This aligns with the growing industry focus on green chemistry principles and sustainable synthesis methods, where compounds with well-characterized safety profiles are increasingly preferred.

In the chemical market, demand for specialty amines like 1472669-19-4 has been steadily increasing, driven by expansion in pharmaceutical R&D and materials science. Suppliers typically offer the compound in research quantities with high purity (>95%), catering to the needs of medicinal chemists and process development teams. The pricing reflects its status as a high-value intermediate, with costs varying based on quantity and purity requirements.

Looking forward, 2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine is well-positioned to play a role in emerging areas of chemical research. Its structural features make it particularly relevant to current investigations into proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. Additionally, the compound's potential in developing covalent inhibitors has attracted attention from researchers exploring novel approaches to challenging drug targets.

For laboratories working with CAS 1472669-19-4, proper analytical characterization is essential. Common techniques include HPLC purity analysis, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality control measures ensure the compound meets the stringent requirements of modern drug discovery programs, where structural integrity and purity standards are paramount for reliable research outcomes.

The environmental fate of 2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine is an area of ongoing study, with particular attention to its biodegradation potential and ecotoxicity profile. Early data suggests moderate persistence in aquatic systems, prompting recommendations for responsible disposal practices. This aspect is increasingly important as regulatory agencies worldwide emphasize green chemistry metrics and environmental impact assessments for new chemical entities.

In conclusion, 2-(1-(Methanesulfonylmethyl)cyclopropyl)ethan-1-amine (CAS No. 1472669-19-4) represents a valuable tool for modern chemical research, combining interesting structural features with versatile reactivity. Its applications span from pharmaceutical development to advanced materials, reflecting the growing importance of functionalized small molecules in addressing complex scientific challenges. As research continues to uncover new uses for this compound, its role in innovative chemistry solutions is likely to expand further.